tert-butyl (3S,4R)-3-hydroxy-4-(prop-1-yn-1-yl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S,4R)-3-hydroxy-4-prop-1-ynylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h9-10,14H,7-8H2,1-4H3/t9-,10-/m1/s1
• InChI Key: KQKBXEZBYOVDDV-NXEZZACHSA-N
• Canonical SMILES: CC#CC1CN(CC1O)C(=O)OC(C)(C)C
• Isomeric SMILES: CC#C[C@@H]1CN(C[C@H]1O)C(=O)OC(C)(C)C
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• CAS No.: 2165692-37-3

Description

Tert-butyl (3S,4R)-3-hydroxy-4-(prop-1-yn-1-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Molecules

This compound serves as a building block in the synthesis of complex organic molecules. For example, it has been utilized in the creation of trisubstituted pyrrolidin-2-ones, highlighting its versatility in constructing cyclic and acyclic structures with potential biological activity (Weber et al., 1995). This underlines the compound's significance in developing pharmaceuticals and other organic compounds.

Catalysis and Chemical Reactions

The compound plays a crucial role in catalyzed chemical reactions, such as the palladium-catalyzed coupling reactions, which are fundamental in creating diverse organic compounds with various functional groups (Wustrow & Wise, 1991). This demonstrates its utility in facilitating complex chemical transformations essential for synthetic chemistry.

Asymmetric Synthesis

It is also instrumental in asymmetric synthesis, providing a pathway to chiral compounds that are of great interest in the development of drugs and other active molecules. The enantioselective synthesis of N-tert-butyl disubstituted pyrrolidines showcases its application in producing compounds with high stereochemical purity, which is vital for pharmaceutical applications (Chung et al., 2005).

Material Science and Photoluminescence

In material science, derivatives of this compound have been explored for their potential in photoluminescent materials and electrochromic devices. For instance, the study of singlet oxygen reactions of pyrrole carboxylic acid tert-butyl esters could lead to novel materials with specific optical properties (Wasserman et al., 2004).

Drug Development and Medicinal Chemistry

While the focus is on the compound's synthetic applications, its derivatives and related compounds have shown promise in medicinal chemistry, particularly in anti-inflammatory and analgesic activities. This highlights the potential of such compounds in the development of new therapeutic agents (Ikuta et al., 1987).